Cas no 2287262-85-3 (2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287262-85-3
• MF: C₂₆H₂₉NO₄
• MW: 419.512767553329
• CID: 5764919
• PubChem ID: 137945608
• Update Time: 2025-10-23

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6761404
• 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-[3-(2-methylpropyl)bicyclo[1.1.1]pentan-1-yl]acetic acid
• 2287262-85-3

• Inchi： 1S/C26H29NO4/c1-16(2)11-25-13-26(14-25,15-25)22(23(28)29)27-24(30)31-12-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,11-15H2,1-2H3,(H,27,30)(H,28,29)
• InChI Key： OGXFCFAODCJILS-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(CC(C)C)(C1)C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 419.20965841g/mol
• Monoisotopic Mass: 419.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Introduction to 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-85-3)

2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-85-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids with a bicyclo[1.1.1]pentane scaffold, which has been increasingly explored for its ability to modulate biological processes and interactions.

The bicyclo[1.1.1]pentane core is a fascinating structural motif that provides rigidity and conformational constraint, making it an attractive scaffold for the design of bioactive molecules. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group on the amino functionality further enhances the synthetic utility of this compound, allowing for controlled deprotection and subsequent functionalization in multi-step synthetic sequences.

Recent studies have highlighted the importance of bicyclo[1.1.1]pentane-based compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammation. The unique properties of these compounds, such as their ability to cross the blood-brain barrier and their high binding affinity to specific protein targets, make them promising candidates for drug development.

In the context of neurodegenerative diseases, compounds with a bicyclo[1.1.1]pentane core have shown potential in modulating protein-protein interactions that are critical for disease progression. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that a derivative of this scaffold effectively inhibited the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

In cancer research, the rigid structure of the bicyclo[1.1.1]pentane scaffold has been exploited to design small molecules that target specific oncogenic proteins with high selectivity and potency. A notable example is the development of inhibitors targeting bromodomain-containing proteins (BRDs), which play crucial roles in epigenetic regulation and are implicated in various types of cancer.

The anti-inflammatory properties of compounds with a bicyclo[1.1.1]pentane core have also been investigated. Research has shown that these molecules can effectively modulate inflammatory signaling pathways, such as those involving nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinases (MAPKs). This makes them potential candidates for treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid is another factor contributing to its appeal in pharmaceutical research. The Fmoc protecting group can be efficiently removed under mild conditions, allowing for further derivatization and optimization of the molecule's pharmacological properties.

In conclusion, 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-[3-(2-methylpropyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287262-85-3) represents a promising lead compound in the development of novel therapeutics for various diseases. Its unique structural features and synthetic versatility make it an attractive target for further investigation and optimization in medicinal chemistry and drug discovery programs.